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Compound of Interest

Compound Name: 5-Hydroxyseselin

Cat. No.: B3035307

For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Hydroxyseselin is a natural product belonging to the coumarin family, a class of compounds
well-regarded for their diverse pharmacological activities. lIdentified as a constituent of
Metrodorea flavida, 5-Hydroxyseselin presents a chemical scaffold that is of interest to
researchers in natural product chemistry and drug discovery. This technical guide aims to
provide a comprehensive overview of the currently available scientific data on the physical,
chemical, and biological properties of 5-Hydroxyseselin. However, it is important to note that
publicly accessible research on this specific compound is limited. Consequently, this document
summarizes the established information and highlights areas where further investigation is
required.

Physical and Chemical Properties

At present, detailed and experimentally verified physicochemical data for 5-Hydroxyseselin
are not extensively reported in peer-reviewed literature. The following tables provide a
summary of the available information and a template for data that would be essential for a
complete compound profile.

Table 1: General and Physical Properties of 5-Hydroxyseselin
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Property Value Source/Notes

Chemical Abstracts Service
CAS Number 31525-75-4 )

Registry Number.
Molecular Formula C14H1204 [1]
Molecular Weight 244.24 g/mol [1]

Data from a commercial
Melting Point 188-190 °C supplier; requires independent

verification.
Boiling Point Data not available -

) Typically, coumarins are

Appearance Data not available

crystalline solids.

Table 2: Solubility Profile of 5-Hydroxyseselin

The solubility of coumarin derivatives is influenced by the nature of the solvent and the

functional groups present on the coumarin scaffold. Generally, coumarins exhibit good solubility

in many organic solvents and have limited solubility in water. Specific experimental solubility

data for 5-Hydroxyseselin in various solvents are not currently available.

Solvent Solubility Notes
Water Data not available Expected to be low.
) Coumarins are generally
Ethanol Data not available )
soluble in ethanol.
Methanol Data not available -

Dimethyl Sulfoxide (DMSO)

Data not available

Often used as a solvent for

biological assays.

Dichloromethane (DCM)

Data not available

Acetone

Data not available

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.clementiabiotech.com/products/chemfaces-5-hydroxyseselin-chemfaces-biochemical-co-ltd-cfn92512-5mg
https://www.clementiabiotech.com/products/chemfaces-5-hydroxyseselin-chemfaces-biochemical-co-ltd-cfn92512-5mg
https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3035307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 3: Spectroscopic Data for 5-Hydroxyseselin

Detailed NMR, IR, and MS spectra for 5-Hydroxyseselin are not readily available in the
published literature. The following table outlines the type of data required for complete
structural elucidation and characterization.

Spectroscopic Technique Key Expected Features

Signals corresponding to aromatic protons,

1H NMR protons of the pyran ring, and the hydroxyl
group.

Resonances for carbonyl carbon, aromatic
13C NMR _
carbons, and carbons of the pyran ring.

Characteristic absorption bands for hydroxyl (O-
Infrared (IR) H), carbonyl (C=0), and aromatic (C=C)

functional groups.

Molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight and fragmentation patterns

useful for structural confirmation.

Experimental Protocols

Detailed experimental protocols for the isolation of 5-Hydroxyseselin from Metrodorea flavida
or its total chemical synthesis are not described in the available scientific literature. A general
workflow for the isolation of natural products from a plant source is provided below as a
representative example.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/product/b3035307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3035307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

General Workflow for Natural Product Isolation
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Glant Material (Metrodorea ﬂavidaa

Drying and Grinding

Golvent Extraction (e.g., Maceration, Soxhleta

Purification

Crude Extract

E_iquid—Liquid Partitioninga

Column Chromatography (Silica Gel, Sephadex)

:

Further Chromatographic Separation (e.g., HPLC)

Characterization

; A
Esolated 5—Hydroxysese|inj

[Spectroscopic Analysis (NMR, MS, IR)]

Purity Determination

Click to download full resolution via product page

A general workflow for the isolation of natural products.
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Biological Activities and Signaling Pathways

There is a significant gap in the scientific literature regarding the biological activities of 5-
Hydroxyseselin. No studies detailing its pharmacological effects or its mechanism of action,
including any influence on cellular signaling pathways, have been found.

Given the lack of specific data, it is not possible to create a diagram of a signaling pathway
modulated by 5-Hydroxyseselin.

Conclusion and Future Outlook

5-Hydroxyseselin remains a largely uncharacterized natural product. While its basic chemical
identity is established, a comprehensive understanding of its physical, chemical, and biological
properties is absent from the current scientific literature. This presents a clear opportunity for
future research. A thorough phytochemical investigation of Metrodorea flavida to isolate and
fully characterize 5-Hydroxyseselin, including detailed spectroscopic analysis, would be a
valuable contribution. Furthermore, the development of a synthetic route would provide a
reliable source of the compound for biological screening. Subsequent in vitro and in vivo
studies are necessary to elucidate any potential pharmacological activities and to understand
its mechanism of action at the molecular level. Such research would determine if 5-
Hydroxyseselin or its derivatives hold promise for future drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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